Cas no 2580103-29-1 (rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid)
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid
- 2580103-29-1
- EN300-26571348
-
- Inchi: 1S/C7H11NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-2,5-6H,3-4,8H2,(H,9,10)/t5-,6+/m0/s1
- InChI Key: PUEMXLJRFULOAY-NTSWFWBYSA-N
- SMILES: OC([C@H]1C=CC[C@H](C1)N)=O
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 63.3Ų
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26571348-1g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 1g |
$2330.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-5g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 5g |
$6757.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-10g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 10g |
$10018.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-0.05g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 0.05g |
$1957.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-0.1g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 0.1g |
$2050.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-0.25g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 0.25g |
$2143.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-0.5g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 0.5g |
$2236.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-1.0g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 1g |
$2454.0 | 2023-05-25 | ||
| Enamine | EN300-26571348-2.5g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 2.5g |
$4566.0 | 2023-09-14 | ||
| Enamine | EN300-26571348-5.0g |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid |
2580103-29-1 | 5g |
$7118.0 | 2023-05-25 |
rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid
Introduction to Rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic Acid (CAS No. 2580103-29-1)
Rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid, a compound with the chemical formula C9H15NO2 and CAS number 2580103-29-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of cycloalkene derivatives and has garnered considerable attention due to its unique structural and functional properties. The rac-(1R,5R) configuration indicates a specific stereochemical arrangement that plays a crucial role in its biological activity and potential therapeutic applications.
The 5-aminocyclohex-2-ene-1-carboxylic acid moiety is particularly noteworthy as it combines an amino group with a cyclohexene backbone. This structural feature makes it a versatile intermediate in organic synthesis and a promising candidate for drug development. The presence of both the amino and carboxylic acid functional groups allows for further chemical modifications, enabling the creation of more complex molecules with tailored biological activities.
Recent advancements in medicinal chemistry have highlighted the importance of stereospecificity in drug design. The stereochemistry of Rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid is critical, as it influences how the molecule interacts with biological targets such as enzymes and receptors. Studies have shown that subtle changes in stereochemical configuration can significantly alter the pharmacological properties of a compound, making precise control over stereochemistry essential for developing effective therapeutics.
In the context of current research, Rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid has been explored as a building block for various pharmacophores. Its cycloalkene backbone provides a rigid framework that can be modified to enhance binding affinity and selectivity. Additionally, the amino group offers opportunities for hydrogen bonding interactions, which are crucial for stabilizing molecular recognition events in biological systems.
One of the most exciting areas of research involving this compound is its potential application in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid has shown promise as a scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated its ability to inhibit the growth of certain bacterial strains, suggesting its potential as an antimicrobial agent.
The compound's structural features also make it an attractive candidate for use in materials science applications. The cyclohexene ring provides mechanical stability, while the amino and carboxylic acid groups allow for functionalization and cross-linking reactions. These properties have been exploited in the development of novel polymers and coatings with enhanced durability and biocompatibility.
Another area where Rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid has shown promise is in the field of catalysis. Its unique structure can serve as a ligand or substrate in various catalytic reactions, including asymmetric synthesis and polymerization processes. The ability to control stereochemistry through the use of this compound has significant implications for producing enantiomerically pure compounds, which are often required for pharmaceutical applications.
From a synthetic chemistry perspective, rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid represents an excellent example of how structural complexity can be leveraged to achieve specific biological outcomes. The challenge lies in developing efficient synthetic routes that preserve the desired stereochemical configuration while minimizing side reactions. Advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one, opening up new possibilities for drug discovery and material innovation.
In conclusion, rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid (CAS No. 2580103-29-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features and stereochemical configuration make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future of science and technology.
2580103-29-1 (rac-(1R,5R)-5-aminocyclohex-2-ene-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)